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Compound of Interest

Compound Name: 1-Chloro-2-propanol

Cat. No.: B090593 Get Quote

A Comprehensive Technical Guide to 1-Chloro-2-
propanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-chloro-2-propanol, a significant

chemical intermediate. The document details its nomenclature, chemical identifiers, and

physicochemical properties. Furthermore, it outlines key experimental protocols for its

synthesis, purification, and analysis, and presents logical workflows for its safe handling and

industrial production.

Nomenclature and Chemical Identifiers
1-Chloro-2-propanol is a secondary alcohol and an organochlorine compound.[1] Its

systematic IUPAC name is 1-chloropropan-2-ol.[1][2][3][4] It is also commonly known by a

variety of synonyms.

A comprehensive list of identifiers for 1-chloro-2-propanol is provided in the table below,

facilitating its unambiguous identification in literature, databases, and regulatory documents.
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Identifier Type Identifier

IUPAC Name 1-chloropropan-2-ol[1][2][3][4]

Synonyms

Propylene chlorohydrin, 1-Chloro-2-

hydroxypropane, Chloroisopropyl alcohol, sec-

Propylene chlorohydrin, alpha-Propylene

chlorohydrin[1][4][5][6][7]

CAS Number 127-00-4[1][5][8]

PubChem CID 31370[1]

EC Number 204-819-6[1][8]

UN Number 2611[1]

InChI Key YYTSGNJTASLUOY-UHFFFAOYSA-N[1][8]

InChI
InChI=1S/C3H7ClO/c1-3(5)2-

4/h3,5H,2H2,1H3[1][8]

SMILES CC(O)CCl[8]

Molecular Formula C3H7ClO[1][5]

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 1-chloro-2-propanol
is presented below. This data is essential for its handling, storage, and use in experimental

settings.
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Property Value Reference

Molecular Weight 94.54 g/mol [1][5][8]

Appearance
Clear colorless to light amber

liquid
[1]

Odor Mild, non-residual odor [1]

Boiling Point
126-127 °C (259-261 °F) at

760 mmHg
[1][8][9]

Density 1.111 - 1.115 g/mL at 20-25 °C [1][8][9]

Flash Point 125 °F (51.7 °C) [1][9]

Solubility in Water ≥ 100 mg/mL at 73 °F [1][9]

Vapor Pressure 4.9 mmHg at 68 °F [9]

Vapor Density 3.3 (relative to air) [9]

Refractive Index 1.4392 at 20 °C [1][8]

Lower Explosive Limit (LEL) 4.1% at 158°F [9]

Upper Explosive Limit (UEL) 8.5% at 158°F [9]

Experimental Protocols
Synthesis of 1-Chloro-2-propanol
1-Chloro-2-propanol is primarily synthesized through the chlorohydrination of propylene. This

process involves the reaction of propylene with chlorine in the presence of water. This reaction

yields a mixture of two isomers, with 1-chloro-2-propanol being the major product

(approximately 90%) and 2-chloro-1-propanol as the minor product.

A general laboratory-scale synthesis can be described as follows:

Materials:

Propylene gas
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Chlorine gas

Deionized water

Reaction vessel equipped with a gas inlet, stirrer, and temperature control

Procedure:

Charge the reaction vessel with deionized water.

Cool the vessel to the desired reaction temperature, typically between 0 and 10 °C.

Simultaneously bubble propylene and chlorine gas through the stirred water. The flow rates

should be carefully controlled to maintain a slight excess of propylene.

Monitor the reaction progress by analyzing aliquots for the consumption of starting materials

and the formation of chloropropanols.

Upon completion, the reaction mixture will contain the two isomers of propylene chlorohydrin.

This isomeric mixture is often used directly in the subsequent step for the production of

propylene oxide.

Purification
For applications requiring high purity 1-chloro-2-propanol, separation from its isomer and

other impurities is necessary. Fractional distillation is a common method for purification.

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Heating mantle
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Vacuum source (optional, for reduced pressure distillation)

Procedure:

Charge the crude 1-chloro-2-propanol mixture into the distillation flask.

Assemble the fractional distillation apparatus.

Heat the flask gently. The more volatile components will begin to vaporize and rise through

the fractionating column.

Carefully control the heating rate to maintain a steady distillation.

Collect the fractions at their respective boiling points. 1-Chloro-2-propanol has a boiling

point of approximately 127 °C at atmospheric pressure.

For temperature-sensitive applications or to lower the boiling point, the distillation can be

performed under reduced pressure.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for the

analysis and quantification of 1-chloro-2-propanol.

Instrumentation:

Gas chromatograph with a suitable capillary column (e.g., a polar column for good

separation of isomers)

Mass spectrometer detector

Autosampler (optional)

Procedure:

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent, such as

ethyl acetate. An internal standard (e.g., a deuterated analog) can be added for improved

quantification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b090593?utm_src=pdf-body
https://www.benchchem.com/product/b090593?utm_src=pdf-body
https://www.benchchem.com/product/b090593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Chromatographic Separation: The components of the sample are separated based on their

volatility and interaction with the stationary phase of the column. A temperature program is

typically used to achieve optimal separation.

Mass Spectrometric Detection: As the separated components elute from the column, they

are ionized and fragmented in the mass spectrometer. The resulting mass spectrum provides

a unique fingerprint for each compound, allowing for its identification.

Quantification: The concentration of 1-chloro-2-propanol can be determined by comparing

the peak area of the analyte to that of the internal standard or by using an external

calibration curve.

Industrial Production and Safety Workflow
The industrial production of propylene oxide via the chlorohydrin process is a major application

of 1-chloro-2-propanol. The following diagram illustrates the key steps in this pathway.
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Chlorohydrin Process for Propylene Oxide Production

Propylene

Chlorohydrination Reaction

Chlorine Water

Propylene Chlorohydrin Mixture
(1-Chloro-2-propanol & 2-Chloro-1-propanol)

Dehydrochlorination

Base
(e.g., Calcium Hydroxide)

Propylene Oxide Salt Waste
(e.g., Calcium Chloride)

Click to download full resolution via product page

Caption: Production of Propylene Oxide via the Chlorohydrin Process.

Given its hazardous properties, the safe handling of 1-chloro-2-propanol is of paramount

importance. The following workflow outlines the key safety considerations and procedures.
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Safe Handling Workflow for 1-Chloro-2-propanol

Start: Handling Required

Conduct Risk Assessment

Select and Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Handle with Care
(Avoid Inhalation, Ingestion, Skin Contact)

Store in a Cool, Dry, Well-Ventilated Area
(Away from Ignition Sources)

Spill Occurs

No

Dispose of Waste as Hazardous Material

Follow Spill Cleanup Protocol
(Absorb, Ventilate, Dispose as Hazardous Waste)

Yes

End: Handling Complete

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Chloro-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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